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Compound of Interest

5-Bromo-2-(trifluoromethyl)-1H-
Compound Name:
benzimidazole

Cat. No.: B1346002

Technical Data Sheet: 5-Bromo-2-
(trifluoromethyl)-1H-benzimidazole

This document provides a concise technical overview of the fundamental physicochemical
properties of 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole, a key building block in
medicinal chemistry and materials science. The information herein is compiled for researchers,
scientists, and drug development professionals requiring accurate and reliable data for
experimental design and chemical synthesis.

Core Molecular Attributes

The foundational properties of a chemical compound are its empirical formula and molecular
weight. These values are critical for stoichiometric calculations in reaction planning, analytical
characterization, and registration in chemical databases.

Empirical and Molecular Formula

The empirical formula represents the simplest whole-number ratio of atoms in the compound,
while the molecular formula indicates the actual number of atoms of each element in a
molecule. For 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole, these two are the same.

The molecular formula is C8H4BrF3N2[1][2]. This composition is derived from its
benzimidazole core structure, substituted with a bromine atom and a trifluoromethyl group.
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Molecular Weight

The molecular weight is calculated from the atomic weights of its constituent atoms. It is a
crucial parameter for converting between mass and moles, essential for any quantitative
chemical work.

The molecular weight of this compound is 265.03 g/mol [2].

Data Summary Table

For ease of reference, the core identifiers and properties of 5-Bromo-2-(trifluoromethyl)-1H-
benzimidazole are summarized below.

Property Value Source

Molecular Formula C8H4BrF3N2 [1][2]

Molecular Weight 265.03 g/mol [2]

CAS Number 3671-60-1 [11[3114]
6-Bromo-2-

Synonyms (trifluoromethyl)-1H- [2]

benzoimidazole

Physical Form Solid

Structural Representation and Logic

The structure of 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole dictates its chemical
properties and reactivity. The logical relationship between its name and structure is visualized
below.
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Caption: Logical construction of the final compound from its core and substituents.

Conclusion

This guide confirms the essential physicochemical properties of 5-Bromo-2-
(trifluoromethyl)-1H-benzimidazole. The established molecular weight of 265.03 g/mol and
the empirical formula of CBH4BrF3N2 are foundational for its use in research and development.
These data are consistently reported across major chemical suppliers and databases, ensuring
a high degree of trustworthiness for scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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